sodium;1,2,3,5-tetramethyl-4-propylsulfanylcyclopenta-1,3-diene

• CAS No.: 192656-64-7
• Molecular Formula: C12H19NaS
• Molecular Weight: 218.34 g/mol
• IUPAC Name: sodium;1,2,3,5-tetramethyl-4-propylsulfanylcyclopenta-1,3-diene
• InChI: InChI=1S/C12H19S.Na/c1-6-7-13-12-10(4)8(2)9(3)11(12)5;/h6-7H2,1-5H3;/q-1;+1
• InChI Key: MGSOGJHJCDYFLU-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=C(C(=C([C-]1C)C)C)C.[Na+]

Description

Sodium;1,2,3,5-tetramethyl-4-propylsulfanylcyclopenta-1,3-diene is a complex organic compound characterized by its unique structure, which includes a cyclopentadiene ring substituted with methyl and propylsulfanyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;1,2,3,5-tetramethyl-4-propylsulfanylcyclopenta-1,3-diene typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 1,2,3,5-tetramethylcyclopentadiene with a propylsulfanyl reagent in the presence of a sodium base. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar methods as described above, but with optimized conditions for higher yield and purity. This includes the use of advanced catalysts and continuous flow reactors to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

Sodium;1,2,3,5-tetramethyl-4-propylsulfanylcyclopenta-1,3-diene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the propylsulfanyl group to a thiol.

Substitution: The methyl and propylsulfanyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperoxybenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Halogenating agents and nucleophiles are often employed in substitution reactions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives, depending on the specific reagents and conditions used.

Scientific Research Applications

Sodium;1,2,3,5-tetramethyl-4-propylsulfanylcyclopenta-1,3-diene has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of advanced materials, such as organic semiconductors and corrosion inhibitors.

Mechanism of Action

The mechanism by which sodium;1,2,3,5-tetramethyl-4-propylsulfanylcyclopenta-1,3-diene exerts its effects involves interactions with specific molecular targets. For example, its derivatives may inhibit certain enzymes or interact with cellular receptors, leading to various biological effects. The exact pathways and targets depend on the specific application and derivative being studied.

Comparison with Similar Compounds

Similar Compounds

1,2,3,5-Tetramethylcyclopentadiene: Lacks the propylsulfanyl group, making it less versatile in certain reactions.

1,2,3,5-Tetramethyl-4-propylcyclopentadiene: Similar structure but without the sulfanyl group, affecting its reactivity and applications.

1,2,3,5-Tetramethyl-4-propylthio-1,3-cyclopentadiene: Contains a thio group instead of sulfanyl, leading to different chemical properties.

Uniqueness

Sodium;1,2,3,5-tetramethyl-4-propylsulfanylcyclopenta-1,3-diene is unique due to the presence of both methyl and propylsulfanyl groups, which confer distinct chemical reactivity and potential applications. Its ability to undergo various chemical reactions and form diverse derivatives makes it a valuable compound in research and industry.